Reduced Phase Transition Temperature
Class-level studies of branched-chain phosphatidylcholines demonstrate that the presence of methyl branching substantially lowers the gel-to-liquid-crystalline phase transition temperature (Tc). For isobranched PCs, Tc is approximately 20°C lower than that of straight-chain PCs of equivalent carbon number [1]. While direct Tc data for the asymmetric 16:0-a15:0 PC are not publicly reported, anteiso-branched diacyl PCs exhibit Tc values 'much lower' than their di-n-acyl counterparts, with the anteiso branching conferring a fluidizing effect weaker than cis-unsaturation but still significant [2]. This class-level inference positions 16:0-a15:0 PC as a membrane component that remains in a fluid liquid-crystalline state at temperatures where linear saturated analogs (e.g., DPPC, Tc ≈ 41°C) would enter a rigid gel phase.
| Evidence Dimension | Gel-to-liquid-crystalline phase transition temperature (Tc) |
|---|---|
| Target Compound Data | No direct measurement published; expected to be substantially lower than straight-chain analog based on anteiso branching. |
| Comparator Or Baseline | Isobranched PCs: Tc ~20°C lower than straight-chain PCs; Straight-chain di-15:0 PC or DPPC (di-16:0 PC) with Tc ≈ 41°C |
| Quantified Difference | Class-level inference: branched-chain PCs reduce Tc by ≥20°C relative to linear saturated PCs of comparable chain length. |
| Conditions | Hydrated multilamellar vesicles; differential scanning calorimetry (DSC) or differential thermal analysis (DTA). |
Why This Matters
Procurement of 16:0-a15:0 PC over linear saturated PCs is essential for experiments requiring a fluid bilayer at physiological or sub-physiological temperatures without introducing unsaturated fatty acid oxidation liabilities.
- [1] Silvius JR, Read BD, McElhaney RN. Effects of phospholipid acyl chain structure on physical properties: I. Isobranched phosphatidylcholines. Chem Phys Lipids. 1979;23(4):201-219. doi:10.1016/0009-3084(79)90034-3 View Source
- [2] Silvius JR, Lyons M, Yeagle PL, O'Leary TJ. Effects of phospholipid acyl chain structure on thermotropic phase properties. 3. Phosphatidylcholines with (−), and (±)-anteiso acyl chains. Chem Phys Lipids. 1980;27(4):321-334. doi:10.1016/0009-3084(80)90012-2 View Source
